molecular formula Na5O10P3· nH2O (n = 0 or 6)<br>Na5P3O10<br>Na5O10P3 B1222224 Sodium tripolyphosphate CAS No. 7758-29-4

Sodium tripolyphosphate

Cat. No. B1222224
CAS RN: 7758-29-4
M. Wt: 367.86 g/mol
InChI Key: HWGNBUXHKFFFIH-UHFFFAOYSA-I
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Description

Sodium tripolyphosphate (STPP) is an inorganic compound with the formula Na5P3O10 and is the sodium salt of the polyphosphate penta-anion . It is widely used as a component of many domestic and industrial products, particularly detergents . STPP provides benefits such as pH buffering, soil emulsification, and hard water sequestration for effective surfactant performance .


Synthesis Analysis

Sodium tripolyphosphate can be produced according to a new dry single-stage method or a classic spray drying two-stage method . The reaction of phosphoric acid and sodium hydroxide is economical and produces highly pure sodium tripolyphosphate with a minimum amount of waste .


Molecular Structure Analysis

The molecular weight of Sodium tripolyphosphate is 367.8641 g/mol . The IUPAC Standard InChI is InChI=1S/5Na.H5O10P3/c;;;;;1-11(2,3)9-13(7,8)10-12(4,5)6/h;;;;; (H,7,8) (H2,1,2,3) (H2,4,5,6)/q5*+1;/p-5 .


Chemical Reactions Analysis

Sodium tripolyphosphate can be produced by heating a stoichiometric mixture of disodium phosphate, Na2HPO4, and monosodium phosphate, NaH2PO4, under carefully controlled conditions . The reaction is as follows: 2 Na2HPO4 + NaH2PO4 → Na5P3O10 + 2 H2O .


Physical And Chemical Properties Analysis

Sodium tripolyphosphate is a colorless salt, which exists both in anhydrous form and as the hexahydrate . It has a pH of 9.5-10.3 (1 g/L) . It is soluble in water .

Future Directions

The global Sodium Tripolyphosphate market stood at approximately 540 thousand tonnes in 2022 and is anticipated to grow at a CAGR of 3.56% during the forecast period until 2032 . It is expected to reach a valuation of US$ 2.4 billion in 2023 and further grow at a CAGR of 4.5% to reach US$ 3.7 billion by the end of 2033 .

properties

IUPAC Name

pentasodium;[oxido(phosphonatooxy)phosphoryl] phosphate
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InChI

InChI=1S/5Na.H5O10P3/c;;;;;1-11(2,3)9-13(7,8)10-12(4,5)6/h;;;;;(H,7,8)(H2,1,2,3)(H2,4,5,6)/q5*+1;/p-5
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Description Data deposited in or computed by PubChem

InChI Key

HWGNBUXHKFFFIH-UHFFFAOYSA-I
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Description Data deposited in or computed by PubChem

Canonical SMILES

[O-]P(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-].[Na+].[Na+].[Na+].[Na+].[Na+]
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Description Data deposited in or computed by PubChem

Molecular Formula

Na5P3O10, Na5O10P3
Record name PENTASODIUM TRIPHOSPHATE
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Related CAS

10380-08-2 (Parent)
Record name Pentasodium tripolyphosphate
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DSSTOX Substance ID

DTXSID9036307
Record name Pentasodium triphosphate
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Molecular Weight

367.86 g/mol
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Physical Description

Dry Powder; Dry Powder, Liquid; NKRA; Other Solid; Pellets or Large Crystals, White, slightly hygroscopic granules or powder, Slightly hygroscopic solid; [Merck Index] White granules; [MSDSonline], WHITE CRYSTALS OR POWDER.
Record name Triphosphoric acid, sodium salt (1:5)
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Record name Pentasodium tripolyphosphate
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Solubility

Freely soluble in water. Insoluble in ethanol, Sol in water (g/100 ml) at 25 °C: 20; at 100 °C: 86.5, Solubility in water, g/100ml at 25 °C: 14.5
Record name PENTASODIUM TRIPHOSPHATE
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Density

2.52 g/cm³
Record name PENTASODIUM TRIPHOSPHATE
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Mechanism of Action

The effects of condensed phosphate ( ... sodium tripolyphosphate ... ) on the growth of Streptococcus mutans, sugar metabolism in vitro, and S mutans-induced caries of hamsters were studied. All condensed phosphates depressed the growth of S mutans. This growth inhibition was reversed by divalent metal ions. Thus, the chelating capacity of condensed phosphate is responsible for their antibacterial actions. Condensed phosphates depressed lactate production from glucose and sucrose by the S mutans.
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Impurities

May contain up to 10% pyrophosphate & up to 5% trimetaphosphate.
Record name PENTASODIUM TRIPOLYPHOSPHATE
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Product Name

Pentasodium triphosphate

Color/Form

White powder, Two crystalline forms of anhydrous salt (transition point 417 °C)

CAS RN

7758-29-4, 13573-18-7, 9010-08-6
Record name Pentasodium tripolyphosphate
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Record name SODIUM TRIPOLYPHOSPHATE ANHYDROUS
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Melting Point

622 °C
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Synthesis routes and methods I

Procedure details

Here is an example of the use of 1,5 naphthalenedisulfonic acid, disodium salt at a coal-fired power plant. The 1,5 naphthalenedisulfonic acid was applied to the high-pressure steam generator operating at 2000 psig (636° F.). The 1,5 naphthalenedisulfonic acid, disodium salt was added in combination with sodium/phosphate-based program. The treatment was supplied to the boiler by diluting a liquid product in a daytank and pumping the resulting dilute solution into the chemical injection line in the steam drum of the boiler. Sodium hydroxide was added to the tank as needed to control boiler pH. The liquid product contained sodium tripolyphosphate and disodium naphthalene disulfonic acid dissolved in deionized water. The mass ratio of sodium tripolyphosphate to disodium naphthalene disulfonic acid in the liquid product was 28:1. The tripolyphosphate ion hydrolyses immediately in the high temperature boiler conditions to produce orthophosphate ion PO4. The orthophosphate ion was analyzed by various wet chemistry and spectroscopic techniques in the boiler water. The fluorometers measuring the naphthalene disulfonic acid fluorescence were calibrated to read directly in ppm orthophosphate based on the ratio of sodium tripolyphosphate to disodium naphthalene disulfonic acid in the liquid product. This fluorometer calibration allowed for a direct comparison of the data from the orthophosphate tests and the fluorometric readings. If the orthophosphate test data differed from the fluorometric readings that would be evidence of a chemical reaction that had changed the ratio of phosphate to fluorophore in the boiler water as compared to the ratio found in the original liquid product injected into the boiler. FIG. 2 shows the 1,5 naphthalenedisulfonic acid, disodium salt and PO4 readings, both in terms of ppm PO4 over eighty day time period.
Name
disodium naphthalene disulfonic acid
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disodium naphthalene disulfonic acid
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sodium phosphate
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Synthesis routes and methods II

Procedure details

The loaded organic extract fed to stripping column 20 was treated with water countercurrently to extract P2O5 values and yielded a purified acid stream containing the equivalent of 8,978 pounds per hour of P2O5 and 5.6 pounds per hour of fluoride ion. This purified acid was passed through line 22 into make up reactor 24 along with enough sodium carbonate to yield 7,497 pounds per hour of sodium ion. The resulting reaction yielded an ortho liquor containing a sodium orthophosphate solution having a Na:P of about 1.67, a P2O5 content of 9,127 pounds per hour and fluoride ion in amounts of 9.2 pounds per hour. The ortho liquor was removed from reactor 24 through line 28 and introduced into a spray dryer 30. The ortho liquor was heated by downwardly directed burners to yield 8,829 pounds per hour of sodium tripolyphosphate containing not more than about 1 pound per hour of fluoride ion. The sodium tripolyphosphate product was removed through line 34 and contained about 100 ppm of fluoride, which is considered acceptable for all but food grade purposes.
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fluoride ion
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Synthesis routes and methods III

Procedure details

2.03 g sodium alendronate trihydrate (6.25 mmol) and 6.9 g sodium tripolyphosphate, Na5P3O10 were added to 100 mL water, and the mixture was stirred until all dissolved. 10.34 g calcium chloride dihydrate were dissolved in 200 mL water. The calcium chloride solution was heated to 40° C. and the pH was adjusted to 7.0. The alendronate-tripolyphosphonate solution was added into the calcium chloride solution dropwise, keeping the pH of the resulting solution at 7.0 by adding 1N NaOH. The precipitate was collected by filtration and washed with water. The solid was dried in an oven at 120° C. overnight. 8.82 g of calcium complex salt of alendronate with tripolyphosphate was thus obtained.
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2.03 g
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200 mL
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alendronate-tripolyphosphonate
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Sodium tripolyphosphate
Reactant of Route 2
Sodium tripolyphosphate
Reactant of Route 3
Sodium tripolyphosphate
Reactant of Route 4
Sodium tripolyphosphate
Reactant of Route 5
Sodium tripolyphosphate
Reactant of Route 6
Sodium tripolyphosphate

Citations

For This Compound
28,400
Citations
DJ Vote, WJ Platter, JD Tatum… - Journal of Animal …, 2000 - academic.oup.com
… with various formulations of water, sodium tripolyphosphate, sodium/potassium lactate, … containing a combination of sodium tripolyphosphate, sodium lactate, and sodium chloride. …
Number of citations: 179 academic.oup.com
DR Bhumkar, VB Pokharkar - Aaps Pharmscitech, 2006 - Springer
… Sodium tripolyphosphate (Na5P3O10) dissolved in water dissociates to give both hydroxyl and phosphoric ions. Since the cross-linking of chitosan would be dependant on the …
Number of citations: 570 link.springer.com
MS Gurses, C Erkey, S Kizilel, A Uzun - Talanta, 2018 - Elsevier
Sodium tripolyphosphate (STPP) and sodium citrate dihydrate (sodium citrate) are the most widely used components in detergent formulations. Here, we characterized these two …
Number of citations: 31 www.sciencedirect.com
J Fernández‐López, E Sayas‐Barberá… - Color Research & …, 2004 - Wiley Online Library
… Bearing all the above in mind, the aim of this study was to quantify the effect of pH, sodium chloride and sodium tripolyphosphate on the color properties and myoglobin states in pork …
Number of citations: 88 onlinelibrary.wiley.com
BJ Lee, DG Hendricks, DP Cornforth - Meat Science, 1998 - Elsevier
The effects of 0.5% sodium phytate (SPT), sodium pyrophosphate (SPP), and sodium tripolyphosphate (STPP), along with 1% NaCl, on physico-chemical properties of restructured raw …
Number of citations: 136 www.sciencedirect.com
LA SMITH, SL SIMMONS, FK McKEITH… - Journal of Food …, 1984 - Wiley Online Library
Six paired beef round and pork loin roasts were used to determine the effects of sodium tripolyphosphate (STPP) on fresh and reheated roasts. Roasts were pumped 10% of their weight …
Number of citations: 112 ift.onlinelibrary.wiley.com
WC Schwartz, RW Mandigo - Journal of Food Science, 1976 - Wiley Online Library
The effect of 20 combinations of salt and sodium tripolyphosphate (STP) on restructured pork were studied. Added salt increased TBA values, packaging loss, improved cooked color, …
Number of citations: 135 ift.onlinelibrary.wiley.com
A Papo, L Piani, R Ricceri - Colloids and Surfaces A: Physicochemical and …, 2002 - Elsevier
The aim of the present work is to evaluate the effectiveness of some commercial dispersing agents employed for maximizing the solid loading of kaolin suspensions. Two commercially …
Number of citations: 140 www.sciencedirect.com
W Yang, J Fu, T Wang, N He - Journal of Biomedical …, 2009 - ingentaconnect.com
… In this paper, we reported the synthesis of chitosan/sodium tripolyphosphate nanoparticles via ionic gelation, the IR showed that CS was cross-linked with TPP, an uniformly size …
Number of citations: 125 www.ingentaconnect.com
GR Trout - Journal of Food Science, 1989 - Wiley Online Library
… concentration (OO-3.0%), and sodium tripolyphosphate concentration (0.0 and 0.5%) on the … , the presence of sodium chloride and sodium tripolyphosphate increased the PMD. In …
Number of citations: 370 ift.onlinelibrary.wiley.com

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